3,3-dimethyl-2,3-dihydro-1,5-benzoxazepin-4(5H)-one

• IUPAC Name: 3,3-dimethyl-2,5-dihydro-1,5-benzoxazepin-4-one
• InChI: InChI=1S/C11H13NO2/c1-11(2)7-14-9-6-4-3-5-8(9)12-10(11)13/h3-6H,7H2,1-2H3,(H,12,13)
• InChI Key: SBOHHBHFRLQYOI-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=CC=CC=C2NC1=O)C
• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol

Description

3,3-Dimethyl-2,3-dihydro-1,5-benzoxazepin-4(5H)-one, also known as DMBX, is a synthetic compound with a variety of applications in the scientific research arena. It is a heterocyclic compound with a five-membered ring structure consisting of nitrogen, oxygen, and carbon atoms. DMBX has a wide range of properties, including being a good solvent and having strong antioxidant activity. It is also used as a biochemical reagent and as a tool for studying the structure and function of proteins.

Scientific Research Applications

Anticancer Activity

Benzoxazepine derivatives have been synthesized and characterized, showing significant anticancer properties, particularly in breast cancer cells. Specifically, certain compounds like 4-[(E)-2-(2-Chlorophenyl)ethenyl]-2,2-dimethyl-2,3-dihydro-1,5-benzoxazepine displayed potent cytotoxicity against both benign (MCF-7) and metastatic (MDA-MB-231) breast cancer cells, with selective potency for MCF-7 cells. Further investigations revealed that these compounds induced cell cycle arrest in the G2/M phase and exhibited limited toxicity against noncancerous breast cells (MCF-10A) (Odame et al., 2021).

Antioxidant Activity and Lipid Peroxidation Inhibition

1,5-Benzoxazepine derivatives were synthesized through a one-pot microwave-assisted process. These compounds were evaluated for their antioxidant properties and ability to inhibit lipid peroxidation. Specifically, certain derivatives were identified as potent inhibitors of lipoxygenase and lipid peroxidation, indicating their potential in therapeutic applications related to oxidative stress (Neochoritis et al., 2010).

Anticonvulsant Agents

Benzoxazepine derivatives have been synthesized and evaluated for their anticonvulsant activity. Compounds in this series were screened in vivo, and some were found to be potent, with their structures confirmed by various spectroscopic methods. Their effectiveness was compared to reference drugs, showcasing the potential of benzoxazepine derivatives in treating convulsive disorders (Bajaj et al., 2004).